Cas no 2171369-23-4 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid
• CAS No: 2171369-23-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5825282
• PubChem ID: 165552214
• Update Time: 2025-05-08

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid
• EN300-1487440
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclopropane-1-carboxylic acid
• 2171369-23-4

• Inchi： 1S/C25H28N2O5/c1-3-15(2)21(22(28)27-25(12-13-25)23(29)30)26-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t15?,21-/m0/s1
• InChI Key： WJNDYKSNZIVQSZ-FXMQYSIJSA-N
• SMILES： OC(C1(CC1)NC([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid

Compound CAS No 2171369-23-4: 1-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methylpentanamidocyclopropane-1-carboxylic Acid

The compound with CAS No 2171369-23-4, named 1-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methylpentanamidocyclopropane-1-carboxylic acid, is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2-position of the pentanamide moiety. The presence of these functional groups makes it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce unique pharmacokinetic profiles and bioactivities. The cyclopropane ring in this compound is particularly noteworthy, as it can enhance the molecule's stability and bioavailability when incorporated into drug candidates. Additionally, the Fmoc group, a well-known protecting group in peptide synthesis, contributes to the molecule's versatility by enabling precise control over its reactivity during chemical modifications.

The stereochemistry at the 2-position of the pentanamide moiety is another critical feature of this compound. The (2S) configuration suggests that this compound may exhibit enantioselective properties, which are highly desirable in drug design for improving efficacy and reducing side effects. Recent advancements in asymmetric synthesis have made it possible to produce enantiopure versions of such compounds, further enhancing their potential for therapeutic applications.

From a synthetic perspective, this compound can be prepared through a multi-step process involving the coupling of Fmoc-amino acids with cyclopropane derivatives. The use of Fmoc as a protecting group ensures that the amino functionality remains inert during intermediate steps, allowing for greater control over the reaction pathway. This approach has been validated in numerous studies and represents a robust method for constructing complex molecules with high precision.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that it may serve as a lead compound for developing anti-inflammatory agents or modulators of related signaling pathways. Furthermore, its structural features make it amenable to further optimization through medicinal chemistry techniques such as site-specific substitution or bioisosteric replacement.

Looking ahead, the integration of computational chemistry tools with experimental approaches will be instrumental in unlocking the full potential of this compound. Molecular modeling studies can provide insights into its binding interactions with target proteins, while high-throughput screening assays can accelerate its progression through preclinical stages. The combination of these strategies will undoubtedly enhance our understanding of this compound's mechanistic underpinnings and pave the way for its clinical evaluation.

In conclusion, CAS No 2171369-23-4 represents a promising candidate for advancing our understanding of complex organic molecules and their applications in drug discovery. Its unique structure, stereochemical features, and functional groups make it an attractive target for further investigation. By leveraging cutting-edge research methodologies and interdisciplinary collaborations, we can continue to uncover new insights into this compound's properties and harness its potential for developing innovative therapeutic solutions.